Cas no 14832-56-5 (1H-Tetrazol-5-amine,1-(3-chlorophenyl)-)

1H-Tetrazol-5-amine,1-(3-chlorophenyl)- structure
14832-56-5 structure
Product Name:1H-Tetrazol-5-amine,1-(3-chlorophenyl)-
CAS No:14832-56-5
MF:C7H6ClN5
MW:195.609038829803
CID:192799
PubChem ID:285134
Update Time:2025-04-19

1H-Tetrazol-5-amine,1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazol-5-amine,1-(3-chlorophenyl)-
    • 1-(3-chlorophenyl)tetrazol-5-amine
    • 1-(3-chlorophenyl)-1h-tetrazol-5-amine
    • 1-(3-chlorophenyl)-1H-tetrazol-5-ylamine
    • 1-(3-chloro-phenyl)-1H-tetrazol-5-ylamine
    • 1-(3-Chlor-phenyl)-1H-tetrazol-5-ylamin
    • AC1L62F5
    • AC1Q3OXE
    • AG-K-79402
    • AR-1B1396
    • CTK4C5768
    • KST-1B0559
    • NSC141876
    • DTXSID80301224
    • 14832-56-5
    • AKOS017529886
    • NSC-141876
    • Inchi: 1S/C7H6ClN5/c8-5-2-1-3-6(4-5)13-7(9)10-11-12-13/h1-4H,(H2,9,10,12)
    • InChI Key: FKGBDTAREVJBGX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C(N)=NN=N1

Computed Properties

  • Exact Mass: 195.03138
  • Monoisotopic Mass: 195.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 409.7°Cat760mmHg
  • Flash Point: 201.6°C
  • Refractive Index: 1.765
  • PSA: 69.62
  • LogP: 1.47910

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